Cas no 2092516-64-6 (2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid)

• Product Name: 2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid
• CAS No: 2092516-64-6
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 5047352
• Update Time: 2025-06-26

2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid
• 2-(3-oxo-6,8-dihydro-5H-pyrano[3,4-c]pyridazin-2-yl)acetic acid
• 2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid

• Inchi： 1S/C9H10N2O4/c12-8-3-6-1-2-15-5-7(6)10-11(8)4-9(13)14/h3H,1-2,4-5H2,(H,13,14)
• InChI Key： YSBSBVYHMNQAMV-UHFFFAOYSA-N
• SMILES： O1CC2C(=CC(N(CC(=O)O)N=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: -0.7
• Topological Polar Surface Area: 79.2

Additional information on 2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid

Introduction to 2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic Acid (CAS No. 2092516-64-6)

2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2092516-64-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a pyrano[3,4-c]pyridazine core, makes it a subject of extensive research for potential therapeutic applications.

The< strong>pyrano[3,4-c]pyridazine scaffold is a key feature of this compound, contributing to its distinctive chemical and biological characteristics. This scaffold is known for its ability to interact with various biological targets, making it a valuable component in the design of novel pharmaceutical agents. The presence of a carboxylic acid group at one end of the molecule enhances its reactivity and allows for further functionalization, which is crucial for drug development.

Recent advancements in medicinal chemistry have highlighted the< strong>potential of heterocyclic compounds in addressing various therapeutic challenges. The< strong>pyridoazine derivatives, in particular, have shown remarkable efficacy in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The< strong>2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid molecule is being explored for its potential to modulate these pathways.

In vitro studies have demonstrated that this compound exhibits< strong>interesting pharmacological properties. Its ability to bind to specific biological targets with high affinity suggests that it could serve as a lead compound for the development of new drugs. Researchers have been particularly interested in its< strong>antioxidant and anti-inflammatory effects, which are critical in managing chronic diseases. The< strong>carboxylic acid moiety also provides a site for further chemical modifications, enabling the synthesis of analogs with enhanced pharmacological activity.

The< strong>synthesis of 2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The< strong>pyrano[3,4-c]pyridazine core is typically constructed through cyclization reactions involving appropriate precursors. The introduction of the carboxylic acid group is achieved through oxidation or hydrolysis of ester or amide functionalities. These synthetic strategies have been optimized to ensure high yields and purity of the final product.

The< strong>biochemical evaluation of this compound has revealed several promising characteristics. Initial studies indicate that it can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, it has shown potential in inhibiting kinases that play a role in cancer cell proliferation and survival. These findings suggest that< strong>2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid could be developed into a therapeutic agent for conditions characterized by inflammation and uncontrolled cell growth.

The< strong-pharmacokinetic profile of this compound is another area of active investigation. Understanding how the body processes and eliminates this molecule is essential for determining its clinical efficacy and safety. Preliminary studies have shown that it exhibits good oral bioavailability and moderate metabolic stability. These properties make it a promising candidate for further development into an oral therapeutic agent.

The< strong-safety profile of 2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid has also been assessed through toxicological studies. These experiments have evaluated its acute toxicity, chronic toxicity, and potential long-term effects on various organ systems. The results have been encouraging, showing that the compound is well-tolerated at doses relevant to its intended therapeutic use.

The< strong-clinical development pipeline for this compound is still in its early stages. However, the promising preclinical data support further investigation into its potential as a therapeutic agent. Researchers are currently exploring ways to optimize its pharmacological properties and develop formulations that enhance its delivery and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.

In conclusion,< strong>2-(3-Oxo-5,6-dihydro-3H-pyrano[3,4-c]pyridazin-2(8H)-yl)acetic acid (CAS No. 2092516-64-6) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments.